Ethyl 2-(4-carbamoylpiperidin-1-yl)-2-oxoacetate

• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol
• IUPAC Name: ethyl 2-(4-carbamoylpiperidin-1-yl)-2-oxoacetate
• InChI: InChI=1S/C10H16N2O4/c1-2-16-10(15)9(14)12-5-3-7(4-6-12)8(11)13/h7H,2-6H2,1H3,(H2,11,13)
• InChI Key: GHTMFYVVMWCQJJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=O)N1CCC(CC1)C(=O)N

Description

Ethyl 2-(4-carbamoylpiperidin-1-yl)-2-oxoacetate, commonly known as ECO, is a chemical compound that has gained significant attention in the field of scientific research. ECO is a synthetic derivative of piperidine, a heterocyclic organic compound that has been extensively studied for its diverse biological activities.

Mechanism of Action

The exact mechanism of action of ECO is not fully understood. However, several studies have suggested that ECO exerts its biological effects by modulating various molecular targets, including ion channels, enzymes, and receptors. ECO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. Additionally, ECO has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of several antioxidant and detoxification genes.
Biochemical and Physiological Effects
ECO has been shown to exert a wide range of biochemical and physiological effects. In vitro studies have demonstrated that ECO can inhibit the proliferation of cancer cells and induce apoptosis, a process of programmed cell death. ECO has also been shown to reduce the production of reactive oxygen species (ROS) and lipid peroxidation, which are associated with oxidative stress. In animal models, ECO has been shown to reduce inflammation and pain, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of ECO is its diverse biological activities, which make it a promising candidate for the development of novel therapeutic agents. Additionally, ECO is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of ECO is its poor solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

Several areas of research have been identified as potential future directions for the study of ECO. One of the key areas of interest is the development of ECO-based drug formulations for the treatment of cancer and neurodegenerative disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of ECO and its molecular targets. Finally, the development of novel synthetic methods for the preparation of ECO analogs may lead to the discovery of new compounds with enhanced biological activities.

Synthesis Methods

The synthesis of ECO is a complex process that involves several steps. The initial step involves the reaction of ethyl acetoacetate with piperidine to form ethyl 2-piperidin-1-yl-2-oxoacetate. This intermediate product is then subjected to a series of chemical reactions, including acylation and carbamoylation, to yield the final product, ECO.

Scientific Research Applications

ECO has been extensively studied for its potential therapeutic applications. Several studies have reported the pharmacological activities of ECO, including its anti-inflammatory, analgesic, and anti-tumor properties. ECO has also been shown to possess potent antioxidant and neuroprotective activities, making it a promising candidate for the treatment of neurodegenerative disorders.